Cas no 941898-96-0 (N-(2,4-dimethoxyphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide)

• Product Name: N-(2,4-dimethoxyphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide
• CAS No: 941898-96-0
• MF: C₂₂H₂₄N₄O₃
• MW: 392.450964927673
• CID: 5442301
• Update Time: 2025-06-14

N-(2,4-dimethoxyphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-1-quinoxalin-2-ylpiperidine-4-carboxamide
• N-(2,4-dimethoxyphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide

• Inchi： 1S/C22H24N4O3/c1-28-16-7-8-19(20(13-16)29-2)25-22(27)15-9-11-26(12-10-15)21-14-23-17-5-3-4-6-18(17)24-21/h3-8,13-15H,9-12H2,1-2H3,(H,25,27)
• InChI Key： IZQJUVYRFVXRQJ-UHFFFAOYSA-N
• SMILES： N1(C2=CN=C3C(=N2)C=CC=C3)CCC(C(NC2=CC=C(OC)C=C2OC)=O)CC1

Additional information on N-(2,4-dimethoxyphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide

Comprehensive Overview of N-(2,4-dimethoxyphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide (CAS No. 941898-96-0)

N-(2,4-dimethoxyphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide, with the CAS number 941898-96-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique quinoxaline and piperidine moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to interactions with biological targets, making it a subject of ongoing studies in medicinal chemistry.

The molecular structure of N-(2,4-dimethoxyphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide combines a quinoxaline core with a piperidine carboxamide side chain, linked to a 2,4-dimethoxyphenyl group. This arrangement is notable for its potential to modulate enzyme activity or receptor binding, which is why it is frequently investigated in the context of kinase inhibitors and GPCR-targeted therapies. The compound's CAS No. 941898-96-0 serves as a unique identifier in chemical databases, ensuring accurate referencing in academic and industrial research.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. N-(2,4-dimethoxyphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide aligns with these trends, as its structural complexity offers opportunities for optimizing pharmacokinetic properties. Researchers are also exploring its potential in neurodegenerative disease models, given the quinoxaline scaffold's historical relevance in CNS drug development.

The synthesis of CAS No. 941898-96-0 involves multi-step organic reactions, often starting with the functionalization of quinoxaline-2-carboxylic acid derivatives. Key steps include amide coupling and piperidine ring modification, which require careful optimization to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring its suitability for further biological evaluation.

From a commercial perspective, N-(2,4-dimethoxyphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide is available through specialized chemical suppliers catering to pharmaceutical and biotechnology sectors. Its CAS number 941898-96-0 facilitates procurement and regulatory compliance, particularly in regions with stringent chemical tracking requirements. The compound's pricing and availability may vary depending on scale and purity specifications, making it essential for buyers to verify supplier credentials.

Emerging discussions in scientific forums highlight the role of quinoxaline-based compounds in addressing antibiotic resistance and cancer therapy. While CAS No. 941898-96-0 is not yet a household name, its structural analogs have demonstrated promising activity in preclinical studies. This has spurred interest in optimizing its derivatives for enhanced efficacy and safety profiles, aligning with the broader shift toward personalized medicine.

For researchers seeking to explore N-(2,4-dimethoxyphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide, collaboration with synthetic chemistry experts is advisable. The compound's intricate synthesis and characterization demand specialized expertise, particularly when scaling up for industrial applications. Additionally, computational modeling tools can aid in predicting its ADMET properties, streamlining the drug development pipeline.

In summary, N-(2,4-dimethoxyphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide (CAS No. 941898-96-0) represents a compelling case study in modern medicinal chemistry. Its multifaceted structure and potential therapeutic applications make it a valuable candidate for further investigation, particularly in the context of targeted therapies and drug repurposing. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation pharmaceuticals.